Cas no 2751610-19-0 (3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride)

3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride is a chiral organic compound featuring a cyclobutyl group and a secondary amine functionality, rendered as a stable hydrochloride salt. Its structural framework makes it a valuable intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules with potential applications in central nervous system (CNS) therapeutics. The presence of both hydroxyl and methylamino groups offers versatility for further derivatization, while the cyclobutyl moiety may enhance metabolic stability and binding affinity in target interactions. The hydrochloride form ensures improved solubility and handling properties, facilitating its use in research and industrial processes. This compound is suited for exploratory studies in medicinal chemistry and drug discovery.
3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride structure
2751610-19-0 structure
Product name:3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride
CAS No:2751610-19-0
MF:C8H18ClNO
MW:179.687621593475
CID:5416636
PubChem ID:165646115

3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanepropanol, β-(methylamino)-, hydrochloride (1:1)
    • Z5463300860
    • EN300-37273032
    • 3-cyclobutyl-2-(methylamino)propan-1-ol hydrochloride
    • 2751610-19-0
    • 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride
    • Inchi: 1S/C8H17NO.ClH/c1-9-8(6-10)5-7-3-2-4-7;/h7-10H,2-6H2,1H3;1H
    • InChI Key: JTVYHZHMGMPGHR-UHFFFAOYSA-N
    • SMILES: Cl.OCC(CC1CCC1)NC

Computed Properties

  • Exact Mass: 179.1076919g/mol
  • Monoisotopic Mass: 179.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 91.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37273032-1.0g
3-cyclobutyl-2-(methylamino)propan-1-ol hydrochloride
2751610-19-0 95.0%
1.0g
$1214.0 2025-03-18
Enamine
EN300-37273032-0.05g
3-cyclobutyl-2-(methylamino)propan-1-ol hydrochloride
2751610-19-0 95.0%
0.05g
$282.0 2025-03-18
Enamine
EN300-37273032-0.5g
3-cyclobutyl-2-(methylamino)propan-1-ol hydrochloride
2751610-19-0 95.0%
0.5g
$947.0 2025-03-18
Aaron
AR028ZLL-500mg
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
500mg
$1328.00 2025-02-17
Aaron
AR028ZLL-2.5g
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
2.5g
$3297.00 2025-02-17
Aaron
AR028ZLL-5g
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
5g
$4865.00 2023-12-15
Aaron
AR028ZLL-10g
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
10g
$7204.00 2023-12-15
Aaron
AR028ZLL-50mg
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
50mg
$413.00 2025-02-17
1PlusChem
1P028ZD9-250mg
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
250mg
$805.00 2024-05-07
1PlusChem
1P028ZD9-10g
3-cyclobutyl-2-(methylamino)propan-1-olhydrochloride
2751610-19-0 95%
10g
$6515.00 2024-05-07

Additional information on 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride

Research Brief on 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride (CAS: 2751610-19-0)

3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride (CAS: 2751610-19-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's structural features, including the cyclobutyl ring and methylamino group, make it a versatile scaffold for designing drugs targeting central nervous system (CNS) disorders, such as depression, anxiety, and neurodegenerative diseases. Recent literature indicates that derivatives of this compound exhibit promising binding affinities to neurotransmitter receptors, particularly those involved in serotonin and dopamine pathways.

A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride, achieving high yield and purity. The researchers employed a multi-step process involving cyclobutylation, reductive amination, and hydrochloride salt formation. The study also emphasized the compound's stability under various physiological conditions, making it suitable for further preclinical evaluations.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of monoamine transporters. For instance, a recent preclinical trial reported that 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride significantly enhanced serotonin uptake inhibition, suggesting its utility in developing new antidepressants. However, further studies are needed to elucidate its pharmacokinetic profile and potential side effects.

Another area of interest is the compound's role in cancer research. Preliminary data from a 2024 study indicated that 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride could inhibit the growth of certain cancer cell lines by interfering with metabolic pathways. While these findings are promising, extensive research is required to validate its efficacy and safety in oncological applications.

In conclusion, 3-Cyclobutyl-2-(methylamino)propan-1-ol hydrochloride (CAS: 2751610-19-0) represents a promising candidate for drug development, with potential applications in CNS disorders and oncology. Future research should focus on optimizing its pharmacological properties, conducting rigorous preclinical trials, and exploring its mechanism of action in greater detail. The compound's versatility and synthetic accessibility make it a valuable asset in the quest for innovative therapeutics.

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD